Cas no 78957-07-0 (2-Butenoic acid,1,1'-anhydride, (2E,2'E)-)

2-Butenoic acid 1,1'-anhydride, (2E,2'E)-, is a versatile organic compound with high purity and stability. This compound is ideal for synthesizing various esters and amides, offering enhanced reactivity and selectivity. Its unique (2E,2'E)-configuration provides structural stability, ensuring consistent performance in chemical reactions. The product's purity and controlled geometric isomerism make it a preferred choice in organic synthesis.
2-Butenoic acid,1,1'-anhydride, (2E,2'E)- structure
78957-07-0 structure
Product name:2-Butenoic acid,1,1'-anhydride, (2E,2'E)-
CAS No:78957-07-0
MF:C8H10O3
MW:154.163202762604
CID:553742
PubChem ID:6049834

2-Butenoic acid,1,1'-anhydride, (2E,2'E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,1,1'-anhydride, (2E,2'E)-
    • (E)-CROTONIC ANHYDRIDE
    • Crotonic anhydride, 95%
    • NSC97397
    • 78957-07-0
    • TRANS-CROTONIC ANHYDRIDE
    • CROTONIC ANHYDRIDE [HSDB]
    • trans-crotonic acid anhydride
    • Anhydrid kyseliny krotonove [Czech]
    • VJDDQSBNUHLBTD-GGWOSOGESA-N
    • (E)-but-2-enoic anhydride
    • NSC 97397
    • N521PMQ949
    • But-2-enoic anhydride
    • 2-Butenoic acid, anhydride, (2E,2'E)-
    • NSC-97397
    • EN300-4290253
    • HSDB 2815
    • MFCD00009286
    • EINECS 210-807-1
    • Q27284563
    • (2E)-but-2-enoyl (2E)-but-2-enoate
    • DTXSID50870710
    • 2-Butenoic anhydride
    • A833742
    • 2-Butenoic acid, anhydride
    • Crotonic acid anhydrous??
    • Anhydrid kyseliny krotonove
    • SCHEMBL16505
    • WLN: 2U1VOV1U2
    • BS-42282
    • CROTONIC ANHYDRIDE
    • SCHEMBL16503
    • UNII-N521PMQ949
    • [(E)-but-2-enoyl] (E)-but-2-enoate
    • 623-68-7
    • But-2-enoicanhydride
    • 2-BUTENOIC ACID, 1,1'-ANHYDRIDE, (2E,2'E)-
    • (E)-but-2-enoic acid [(E)-but-2-enoyl] ester
    • AKOS015912798
    • 2-Butenoic acid, 1,1'-anhydride
    • Crotonic acid anhydride
    • 2-Butenoic acid, anhydride, (2E,2′E)- (9CI)
    • 2-Butenoic acid, anhydride, (E,E)- (ZCI)
    • D89246
    • Crotonicanhydride
    • DTXCID90910987
    • 2Butenoic acid, anhydride
    • Inchi: 1S/C8H10O3/c1-3-5-7(9)11-8(10)6-4-2/h3-6H,1-2H3/b5-3+,6-4+
    • InChI Key: VJDDQSBNUHLBTD-GGWOSOGESA-N
    • SMILES: C(=O)(/C=C/C)OC(=O)/C=C/C

Computed Properties

  • Exact Mass: 154.062994177g/mol
  • Monoisotopic Mass: 154.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: 3
  • Surface Charge: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 49.4

Experimental Properties

  • Density: 1.04 g/mL at 25 °C(lit.)
  • Melting Point: 72
  • Boiling Point: 248 °C(lit.)
  • Flash Point: 231 °F
  • Refractive Index: n20/D 1.473(lit.)
  • PSA: 43.37000
  • LogP: 1.20840

2-Butenoic acid,1,1'-anhydride, (2E,2'E)- Security Information

  • Hazardous Material transportation number:UN 3265 8/PG 3
  • WGK Germany:3
  • Hazard Category Code: 34
  • Safety Instruction: 26-36/37/39-45
  • Hazardous Material Identification: C
  • Risk Phrases:34
  • Safety Term:26-36/37/39-45

2-Butenoic acid,1,1'-anhydride, (2E,2'E)- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-4290253-0.05g
(2E)-but-2-enoyl (2E)-but-2-enoate
78957-07-0 95%
0.05g
$19.0 2023-07-07
Enamine
EN300-4290253-1.0g
(2E)-but-2-enoyl (2E)-but-2-enoate
78957-07-0 95%
1.0g
$19.0 2023-07-07
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
130974-100G
2-Butenoic acid,1,1'-anhydride, (2E,2'E)-
78957-07-0
100g
¥754.58 2023-12-10
Enamine
EN300-4290253-10.0g
(2E)-but-2-enoyl (2E)-but-2-enoate
78957-07-0 95%
10.0g
$22.0 2023-07-07
Aaron
AR01FLQS-100g
2-Butenoic acid, anhydride, (2E,2'E)-
78957-07-0 95%
100g
$91.00 2023-12-14
1PlusChem
1P01FLIG-25g
2-Butenoic acid, anhydride, (2E,2'E)-
78957-07-0 95%
25g
$93.00 2023-12-16
A2B Chem LLC
AY06536-5g
2-Butenoic acid, anhydride, (2E,2'E)-
78957-07-0 95%
5g
$58.00 2024-04-19
Enamine
EN300-4290253-0.1g
(2E)-but-2-enoyl (2E)-but-2-enoate
78957-07-0 95%
0.1g
$19.0 2023-07-07
1PlusChem
1P01FLIG-5g
2-Butenoic acid, anhydride, (2E,2'E)-
78957-07-0 95%
5g
$86.00 2024-04-21
A2B Chem LLC
AY06536-2.5g
2-Butenoic acid, anhydride, (2E,2'E)-
78957-07-0 95%
2.5g
$57.00 2024-04-19

2-Butenoic acid,1,1'-anhydride, (2E,2'E)- Production Method

Production Method 1

Reaction Conditions
1.1 rt → 170 °C; 5 - 6 h, 160 - 170 °C
Reference
Synthesis of 3-[(E)-2-butenoyl]-1,3-oxazolidin-2-one
Ding, Zhi-guo, Huaxue Gongchengshi, 2006, 20(5), 62-64

Production Method 2

Reaction Conditions
1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ;  1 - 2 h, rt
Reference
Non-bonding 1,5-S···O interactions govern chemo- and enantioselectivity in isothiourea-catalyzed annulations of benzazoles
Robinson, Emily R. T.; Walden, Daniel M.; Fallan, Charlene; Greenhalgh, Mark D.; Cheong, Paul Ha-Yeon; et al, Chemical Science, 2016, 7(12), 6919-6927

Production Method 3

Reaction Conditions
Reference
Structural revision and synthesis of LL-D253α and related chromanone fungal metabolites
Chandler, I. Michael; McIntyre, C. Rupert; Simpson, Thomas J., Journal of the Chemical Society, 1992, (18), 2271-84

Production Method 4

Reaction Conditions
1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ;  1 - 2 h, rt
Reference
Anhydrides as α,β-unsaturated acyl ammonium precursors: isothiourea-promoted catalytic asymmetric annulation processes
Robinson, Emily R. T.; Fallan, Charlene; Simal, Carmen; Slawin, Alexandra M. Z.; Smith, Andrew D., Chemical Science, 2013, 4(5), 2193-2200

2-Butenoic acid,1,1'-anhydride, (2E,2'E)- Raw materials

2-Butenoic acid,1,1'-anhydride, (2E,2'E)- Preparation Products

2-Butenoic acid,1,1'-anhydride, (2E,2'E)- Related Literature

Additional information on 2-Butenoic acid,1,1'-anhydride, (2E,2'E)-

2-Butenoic acid, 1,1'-anhydride, (2E,2'E)- (CAS No. 78957-07-0): An Overview of Its Properties and Applications

2-Butenoic acid, 1,1'-anhydride, (2E,2'E)- (CAS No. 78957-07-0) is a specialized organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique properties and potential applications. This compound is a member of the anhydride family and is characterized by its conjugated double bonds and anhydride functional group. The molecular structure of 2-Butenoic acid, 1,1'-anhydride, (2E,2'E)- makes it particularly interesting for various chemical reactions and biological studies.

The chemical formula of 2-Butenoic acid, 1,1'-anhydride, (2E,2'E)- is C8H10O3. It is a colorless to pale yellow liquid with a characteristic odor. The compound is soluble in organic solvents such as ethanol and acetone but has limited solubility in water. These physical properties make it suitable for use in a variety of chemical processes and analytical techniques.

In recent years, the study of 2-Butenoic acid, 1,1'-anhydride, (2E,2'E)- has expanded beyond its basic chemical characteristics to include its potential applications in pharmaceuticals and materials science. One of the key areas of interest is its role as a building block in the synthesis of more complex molecules. The anhydride functional group can undergo various reactions such as hydrolysis, esterification, and nucleophilic addition, making it a versatile intermediate in organic synthesis.

Research has also focused on the biological activity of 2-Butenoic acid, 1,1'-anhydride, (2E,2'E)-. Studies have shown that certain anhydrides can exhibit anti-inflammatory and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound have potential as anti-inflammatory agents due to their ability to inhibit the production of pro-inflammatory cytokines. This finding opens up new avenues for the development of novel therapeutic agents.

In addition to its pharmaceutical applications, 2-Butenoic acid, 1,1'-anhydride, (2E,2'E)- has been explored for its use in materials science. The compound can be polymerized to form poly(anhydrides), which have applications in biodegradable polymers and controlled drug delivery systems. These polymers are biocompatible and can degrade over time into non-toxic byproducts, making them ideal for medical devices and implants.

The synthesis of 2-Butenoic acid, 1,1'-anhydride, (2E,2'E)- typically involves the condensation reaction between two molecules of butenoic acid under specific conditions. The process requires careful control of temperature and pressure to ensure the formation of the desired product with high purity and yield. Recent advancements in catalytic methods have improved the efficiency and selectivity of this reaction, making it more feasible for large-scale production.

The safety profile of 2-Butenoic acid, 1,1'-anhydride, (2E,2'E)- is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly under controlled conditions, appropriate personal protective equipment (PPE) should be used to prevent skin contact and inhalation. Additionally, storage conditions should be carefully managed to avoid exposure to moisture and high temperatures.

In conclusion, 2-Butenoic acid, 1,1'-anhydride, (2E,2'E)- (CAS No. 78957-07-0) is a multifaceted compound with a wide range of applications in chemistry and pharmaceutical research. Its unique molecular structure and versatile reactivity make it an important intermediate in organic synthesis and a promising candidate for developing new therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this intriguing compound.

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